Cas no 1562-12-5 (1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
- 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-4,6-dimethyl-2-oxo-
- 1-amino-4,6-dimethyl-2-oxopyridine-3-carbonitrile
- 1562-12-5
- MFCD00086187
- AKOS000266080
- Z56788770
- BB 0219243
- DTXSID50325856
- NSC520431
- CS-0206639
- 1-Amino-3-cyano-4,6-dimethylpyridine-2-one
- 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
- EN300-08083
- 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile #
- NSC-520431
- FT-0607322
- Vasopressin Acetic Acid Salt
- HMS1755N14
- A883593
- 1-amino-3-cyano-4,6-dimethylpyridin-2-one
- 1-amino-3-cyano-4,6-dimethyl-2-pyridone
- BS-21558
- SCHEMBL16401492
- CHEMBL1829039
- SB53304
- 3-Pyridinecarbonitrile, 1-amino-1,2-dihydro-4,6-dimethyl-2-oxo-
- ALBB-019881
- STK017984
- G30057
-
- MDL: MFCD00086187
- Inchi: 1S/C8H9N3O/c1-5-3-6(2)11(10)8(12)7(5)4-9/h3H,10H2,1-2H3
- InChI Key: IOUFHSGKGXNGDO-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=C(C)C=C(C)N1N
Computed Properties
- Exact Mass: 163.07500
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 71.81000
- LogP: 0.63178
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029184996-5g |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 95% | 5g |
683.40 USD | 2021-06-01 | |
| Alichem | A029184996-10g |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 95% | 10g |
1,055.25 USD | 2021-06-01 | |
| Alichem | A029184996-25g |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 95% | 25g |
1,672.32 USD | 2021-06-01 | |
| TRC | A609573-25mg |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 25mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A609573-50mg |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 50mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A609573-100mg |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 100mg |
$ 87.00 | 2023-04-19 | ||
| TRC | A609573-250mg |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile |
1562-12-5 | 250mg |
$ 98.00 | 2023-04-19 | ||
| Chemenu | CM170395-5g |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile |
1562-12-5 | 95% | 5g |
$427 | 2021-08-05 | |
| Chemenu | CM170395-5g |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile |
1562-12-5 | 95% | 5g |
$427 | 2023-02-18 | |
| abcr | AB315606-250 mg |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, 95%; . |
1562-12-5 | 95% | 250MG |
€136.80 | 2022-06-11 |
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
Recent Advances in the Study of 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1562-12-5)
1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1562-12-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, highlighting its promise as a scaffold for drug development. This research brief consolidates the latest findings related to this compound, providing insights into its current applications and future directions.
The compound's structural features, including the presence of an amino group and a cyano moiety, make it a versatile intermediate for the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis route that reduces waste and improves efficiency, achieving a yield of over 85% under mild conditions.
In terms of biological activity, 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent inhibitory effects against a range of kinases implicated in cancer progression. Specifically, the compound demonstrated selective inhibition of EGFR (epidermal growth factor receptor) with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for anticancer drug development.
Further investigations into the mechanism of action have elucidated the compound's ability to modulate cellular signaling pathways. A recent study in Molecular Pharmacology (2024) utilized molecular docking and dynamics simulations to reveal that 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile binds to the ATP-binding site of target kinases, thereby disrupting their activity. These findings were corroborated by in vitro assays, which confirmed the compound's ability to induce apoptosis in cancer cell lines.
Beyond oncology, researchers have also explored the compound's potential in treating inflammatory and infectious diseases. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibited significant anti-inflammatory activity in murine models, reducing cytokine production by up to 60%. Additionally, preliminary data suggest antimicrobial properties against Gram-positive bacteria, opening new avenues for antibiotic development.
Despite these promising results, challenges remain in the clinical translation of 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on designing prodrugs or nanoparticle-based delivery systems to enhance the compound's therapeutic index, as reported in a 2024 review in Advanced Drug Delivery Reviews.
In conclusion, 1-Amino-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS: 1562-12-5) represents a promising scaffold for drug discovery, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to overcome existing limitations and unlock its full potential, making it a compound of significant interest to the pharmaceutical industry. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.
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